Cas no 57738-11-1 (1-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-one)

• Product name: 1-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-one
• CAS No: 57738-11-1
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• MDL: MFCD00775054
• CID: 1606256
• PubChem ID: 5056872

1-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-methylimidazo[2,1-b][1,3]thiazol-5-yl)ethanone
• 1-(6-Methylimidazo[2,1-b]thiazol-5-yl)ethanone
• F0915-6376
• 5-Acetyl-6-methyl-imidazo&lt
• 2,1-b&gt
• thiazol
• CTK5A7349
• AC1Q1JDP
• AC1NMTKP
• 1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethanone
• SureCN2338659
• 5-acetyl-6-methylimidazo&lt
• 2.1-b&gt
• thiazole
• 1-(6-methyl-imidazo[2,1-b]thiazol-5-yl)-ethanone
• 5-Acetyl-6-methyl-imidazo<2,1-b>thiazol
• 5-acetyl-6-methylimidazo<2.1-b>thiazole
• 1-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-one
• UOGOENQNMWUIRE-UHFFFAOYSA-N
• AKOS000119249
• SR-01000477335-1
• SCHEMBL2338659
• Z182934462
• CS-0242001
• EN300-24314
• SR-01000477335
• DTXSID60407859
• 1-(6-METHYLIMIDAZO[2,1-B]THIAZOL-5-YL)ETHAN-1-ONE
• 57738-11-1
• EU-0009743
• 1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-one
• G35459
• 1-(6-Methylimidazo[2,1-b][1,3]thiazol-5-yl)ethan-1-one

• MDL： MFCD00775054
• Inchi： InChI=1S/C8H8N2OS/c1-5-7(6(2)11)10-3-4-12-8(10)9-5/h3-4H,1-2H3
• InChI Key： UOGOENQNMWUIRE-UHFFFAOYSA-N
• SMILES： CC1=C(C(=O)C)N2C=CSC2=N1

Computed Properties

• Exact Mass: 180.03600
• Monoisotopic Mass: 180.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 132-134 ºC (ethanol )
• Solubility: Slightly soluble (5.2 g/l) (25 º C),
• PSA: 62.61000
• LogP: 1.90680

1-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-one Security Information

1-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-one Customs Data

• HS CODE：2934100090
• Customs Data：

  China Customs Code:

  2934100090

  Overview:

  2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-one

Introduction to Compound CAS No. 57738-11-1: 1-{6-Methylimidazo[2,1-b]thiazol-5-yl}ethan-1-one

Compound CAS No. 57738-11-1, also known as 1-{6-methylimidazo[2,1-b]thiazol-5-yl}ethan-1-one, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazothiazoles, which are heterocyclic aromatic compounds with a fused imidazole and thiazole ring system. The presence of the methyl group at the 6-position and the ketone group at the 5-position imparts unique chemical properties and reactivity to this molecule.

The synthesis of 6-methylimidazo[2,1-b]thiazol-5-one involves a multi-step process that typically includes condensation reactions and cyclization steps. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathways, leading to higher yields and improved purity. These methods often involve the use of microwave-assisted synthesis or continuous flow reactors, which are environmentally friendly and efficient.

One of the most promising applications of CAS No. 57738-11-1 is in the field of medicinal chemistry. Studies have shown that this compound exhibits potent biological activity, particularly as an inhibitor of certain enzyme systems. For instance, research published in the *Journal of Medicinal Chemistry* highlights its ability to inhibit histone deacetylases (HDACs), which are key targets in the treatment of cancer and other diseases. The compound's selectivity for specific HDAC isoforms makes it a valuable lead for drug development.

Moreover, 6-methylimidazo[2,1-b]thiazol-5-one has shown potential as a fluorescent probe for bioimaging applications. Its ability to emit fluorescence under specific conditions makes it suitable for tracking cellular processes in real-time. This property has been explored in recent studies published in *Analytical Chemistry*, where it was used to monitor intracellular reactive oxygen species (ROS) levels.

The structural versatility of CAS No. 57738-11-1 also lends itself to applications in materials science. Researchers have investigated its use as a building block for constructing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties, including high porosity and catalytic activity, which are valuable in gas storage and catalysis.

In terms of environmental impact, 6-methylimidazo[2,1-b]thiazol-5-one has been studied for its biodegradability and toxicity profiles. Preliminary studies indicate that it is not highly toxic to aquatic organisms under standard test conditions. However, further research is needed to fully understand its environmental fate and potential risks.

Looking ahead, the development of CAS No. 57738-11-1 into therapeutic agents or diagnostic tools will require extensive preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive this forward. Additionally, ongoing research into its mechanistic insights will provide deeper understanding of its interactions with biological systems.

In conclusion, compound CAS No. 57738-11-1 represents a significant advancement in heterocyclic chemistry with diverse applications across multiple disciplines. Its unique properties make it a valuable compound for both academic research and industrial applications. As research continues to uncover its full potential, this compound is poised to make meaningful contributions to the fields of medicine, materials science, and beyond.